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Compound of Interest

Compound Name: BCR-ABL-IN-7

Cat. No.: B4692656

Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of BCR-ABL-IN-7, a potent inhibitor of wild-

type and T315I mutant ABL kinases. Adherence to these guidelines is crucial for ensuring the

accuracy and reproducibility of experimental results.

Product Information
BCR-ABL-IN-7 is a small molecule inhibitor targeting the BCR-ABL fusion protein, a

constitutively active tyrosine kinase that is a hallmark of chronic myeloid leukemia (CML). This

compound has demonstrated efficacy against both the native (wild-type) BCR-ABL and the

T315I mutant, which is notoriously resistant to first and second-generation tyrosine kinase

inhibitors.

Solubility and Stability
Proper handling and storage of BCR-ABL-IN-7 are paramount to maintaining its chemical

integrity and biological activity. The following tables summarize the known solubility and

stability data.

Table 1: Solubility of BCR-ABL-IN-7
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Solvent Concentration Method Notes

Dimethyl Sulfoxide

(DMSO)
2 mg/mL (5.19 mM)

Ultrasonic and

warming to 60°C

Use of newly opened,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can significantly

impact solubility.

Water Insoluble (predicted) -

Experimental data is

not readily available. It

is advisable to first

dissolve in an organic

solvent.

Phosphate-Buffered

Saline (PBS)
Insoluble (predicted) -

For aqueous buffers,

prepare a

concentrated stock in

DMSO and dilute to

the final

concentration.

Ethanol
Sparingly Soluble

(predicted)
-

Further validation by

the end-user is

recommended.

Table 2: Stability and Storage of BCR-ABL-IN-7
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Form
Storage
Temperature

Duration Conditions

Solid (Powder) 4°C
As specified by the

manufacturer
Protect from light.

Stock Solution (in

DMSO)
-80°C 6 months

Protect from light.

Aliquot to avoid

repeated freeze-thaw

cycles.

Stock Solution (in

DMSO)
-20°C 1 month

Protect from light.

Aliquot to avoid

repeated freeze-thaw

cycles.

Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of BCR-ABL-IN-7 for use in various in vitro

and in vivo experiments.

Materials:

BCR-ABL-IN-7 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Vortex mixer

Water bath or heat block

Ultrasonic bath

Protocol:
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Equilibrate the BCR-ABL-IN-7 powder to room temperature before opening the vial.

Weigh the desired amount of BCR-ABL-IN-7 powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,

for a 10 mM stock solution, add the corresponding volume of DMSO to the weighed powder).

To aid dissolution, vortex the solution briefly.

Gently warm the solution to 60°C in a water bath or on a heat block.

Place the tube in an ultrasonic bath until the solid is completely dissolved.[1]

Visually inspect the solution to ensure there are no undissolved particles.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month), protected from light.[1]

In Vitro Kinase Assay
Objective: To determine the inhibitory activity of BCR-ABL-IN-7 against wild-type or mutant

BCR-ABL kinase.

Materials:

Recombinant BCR-ABL (wild-type or T315I mutant) enzyme

Kinase buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT, 0.01%

Brij-35)

ATP

Substrate peptide (e.g., a biotinylated peptide containing a tyrosine residue)

BCR-ABL-IN-7 stock solution (in DMSO)
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Kinase detection system (e.g., ADP-Glo™ Kinase Assay, Promega)

384-well plates

Plate reader

Protocol:

Prepare serial dilutions of BCR-ABL-IN-7 in kinase buffer from the DMSO stock solution.

Ensure the final DMSO concentration in the assay is consistent across all wells and does not

exceed 1%.

In a 384-well plate, add the diluted BCR-ABL-IN-7 or vehicle control (DMSO in kinase

buffer).

Add the recombinant BCR-ABL enzyme to each well.

Incubate for 15-30 minutes at room temperature to allow the inhibitor to bind to the enzyme.

Initiate the kinase reaction by adding a mixture of ATP and the substrate peptide.

Incubate the reaction for the desired time (e.g., 60 minutes) at the optimal temperature for

the enzyme (e.g., 30°C).

Stop the reaction and measure the kinase activity using a suitable detection system

according to the manufacturer's instructions.

Calculate the IC₅₀ value of BCR-ABL-IN-7 by plotting the percentage of kinase inhibition

against the logarithm of the inhibitor concentration.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the BCR-ABL signaling pathway and a typical experimental

workflow for evaluating BCR-ABL-IN-7.
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Caption: BCR-ABL Signaling Pathway and Inhibition by BCR-ABL-IN-7.
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Caption: Experimental Workflow for Evaluating BCR-ABL-IN-7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Email: info@benchchem.com
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